Cas no 55289-36-6 (3-Bromo-2-methylaniline)

• Product Name: 3-Bromo-2-methylaniline
• CAS No: 55289-36-6
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD00051579
• CID: 56732
• PubChem ID: 24877724
• Update Time: 2025-11-05

3-Bromo-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methylaniline
• 2-Amino-6-bromotoluene~3-Bromo-o-toluidine
• 2-Amino-6-bromotoluene
• 2-Bromo-6-aminophenol
• 1-bromo-2-methyl-3-aminobenzene
• 2-bromo-6-aminotoluene
• 3-brom-2-methylanilin
• 3-bromo-2-methyl-phenylamine
• 3-Bromo-o-toluidine
• Benzenamine,3-bromo-2-methyl
• UNII-VM496N698A
• HY-50097
• SCHEMBL147057
• 3-Bromo-2-methylaniline, 97%
• AM20060328
• BDBM626200
• B3482
• CS-W008822
• F0001-1450
• VM496N698A
• EINECS 259-568-5
• 3-bromo-2-methyl aniline
• DS-0517
• SY003823
• J-511880
• NS00033281
• m-Brom- o-Toluidin
• EN300-66138
• 2-methyl-3-bromo-aniline
• 3-bromo-2-methylbenzenamine
• PS-3406
• 3-bromo-2-methyl-aniline
• Z1037334720
• 3-bromo-2-methylphenylamine
• MFCD00051579
• A19642
• 55289-36-6
• AC-3096
• AKOS005133613
• DTXSID60203792
• Benzenamine, 3-bromo-2-methyl-
• FT-0611198
• 3-Bromo-2-methylaniline,98%
• DB-030903

• MDL： MFCD00051579
• Inchi： 1S/C7H8BrN/c1-5-6(8)3-2-4-7(5)9/h2-4H,9H2,1H3
• InChI Key： IILVSKMKMOJHMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)N
• BRN： 2354213

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.51 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 255°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.619(lit.)
• PSA: 26.02000
• LogP: 2.92090
• Solubility: Not determined
• Sensitiveness: Light Sensitive

3-Bromo-2-methylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-2-methylaniline

3-Bromo-2-methylaniline: A Comprehensive Overview

3-Bromo-2-methylaniline (CAS No. 55289-36-6) is a significant organic compound that has garnered attention in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a bromine atom at the meta position and a methyl group at the ortho position of an aniline backbone. The aniline derivative serves as a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of 3-bromo-2-methylaniline in drug discovery. Researchers have explored its role as a building block for constructing bioactive compounds with potential therapeutic applications. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to develop novel inhibitors for enzyme targets associated with cancer and neurodegenerative diseases. The bromine substituent at the meta position facilitates such reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

In the realm of agrochemicals, 3-bromo-2-methylaniline has been investigated for its role in herbicide development. Its structural features allow for the creation of compounds with enhanced selectivity and efficacy against target weeds. By modifying the methyl group at the ortho position, chemists have been able to optimize physicochemical properties such as solubility and stability, which are critical for agricultural applications.

The synthesis of 3-bromo-2-methylaniline typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of 2-methylaniline using bromine in a suitable solvent, followed by purification steps to ensure high purity. The compound's purity is crucial for its performance in downstream applications, as impurities can significantly affect reaction outcomes and product quality.

From a material science perspective, 3-bromo-2-methylaniline has been utilized in the synthesis of advanced materials such as conductive polymers and dyes. Its electron-donating methyl group and electron-withdrawing bromine atom create a balance that enhances the compound's electronic properties. This makes it an attractive candidate for applications in organic electronics, where materials with tailored electronic characteristics are highly sought after.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 3-bromo-2-methylaniline. Quantum mechanical calculations have revealed its electronic structure, which plays a pivotal role in determining its reactivity and stability. These findings have enabled researchers to design more efficient synthetic pathways and predict the behavior of derivatives under various conditions.

In conclusion, 3-bromo-2-methylaniline (CAS No. 55289-36-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.